molecular formula S3Sb2 B224265 Lymphoscan CAS No. 1345-04-6

Lymphoscan

Cat. No. B224265
CAS RN: 1345-04-6
M. Wt: 339.7 g/mol
InChI Key: IHBMMJGTJFPEQY-UHFFFAOYSA-N
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Description

Lymphoscan, also known as Bectumomab , is a mouse monoclonal antibody used to treat non-Hodgkin’s lymphoma . It is labeled with a radioisotope, technetium (99m TC) . Lymphoscan is used in a special type of nuclear medicine imaging called lymphoscintigraphy . This procedure provides pictures of the lymphatic system and is used to diagnose, evaluate, and treat various diseases .

Scientific Research Applications

properties

IUPAC Name

sulfanylidene(sulfanylidenestibanylsulfanyl)stibane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3S.2Sb
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IHBMMJGTJFPEQY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

S=[Sb]S[Sb]=S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Sb2S3, S3Sb2
Record name antimony(III) sulfide
Source Wikipedia
URL https://en.wikipedia.org/wiki/Antimony(III)_sulfide
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID6030732
Record name Antimony trisulfide colloid
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Molecular Weight

339.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Dry Powder; Dry Powder, Pellets or Large Crystals, Black solid (naturally occurring form, stibnite) or orange-red solid; [Hawley] If the unstable red-orange modification occurs along with the black, crystalline form, the mixture can be carmine or brownish red; [HSDB] Black odorless chunks; [MSDSonline]
Record name Antimony sulfide (Sb2S3)
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Record name Antimony trisulfide
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Solubility

Insoluble in water, Practically insoluble in water, In water, 0.002/100 at 20 °C (decomposes), Soluble in concentrated hydrochloric acid, For more Solubility (Complete) data for Antimony trisulfide (7 total), please visit the HSDB record page.
Record name Antimony trisulfide
Source Hazardous Substances Data Bank (HSDB)
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Density

4.562 g/cu cm at 25 °C
Record name Antimony trisulfide
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URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1604
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.

Product Name

Antimony trisulfide

Color/Form

Gray, lustrous, crystalline masses or grayish-black powder; also exists in red modification, Gray-black orthogonal crystals, Black crystals; orange-red crystals, Red to black crystals, Has an unstable red-orange modification. If this occurs along with the black, crystalline form, the mixture can be carmine or brownish red.

CAS RN

1345-04-6
Record name Antimony trisulfide colloid [USAN]
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Record name Antimony sulfide (Sb2S3)
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Record name Antimony trisulfide colloid
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Record name Antimony sulphide
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Record name Antimony trisulfide
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1604
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.

Melting Point

550 °C
Record name Antimony trisulfide
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1604
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.

Q & A

Q1: What makes Lymphoscan effective in detecting NHL?

A: Lymphoscan works by targeting B-cell lymphocytes, the cells that become cancerous in NHL [, , ]. The LL2 antibody fragment within Lymphoscan specifically binds to an antigen found on the surface of these cells. This targeted binding allows medical professionals to visualize the location and extent of lymphoma lesions in the body using imaging techniques like Single Photon Emission Computed Tomography (SPECT) [, ].

Q2: Are there any limitations to using Lymphoscan for NHL staging?

A: Although Lymphoscan offers valuable information for NHL staging, research suggests potential limitations. One study observed a decrease in sensitivity with increasing tumor burden, particularly in cases exceeding 100g []. Additionally, while Lymphoscan effectively targets B-cell NHL, its application for other lymphoma subtypes may be limited [].

Q3: What does the future hold for Lymphoscan in NHL management?

A: Beyond its current role in diagnosis and staging, research suggests Lymphoscan holds promise as a pre-radioimmunotherapy (RIT) targeting agent for B-cell NHL []. Further research exploring its efficacy in this context, particularly in conjunction with specific treatment modalities, will be crucial for advancing its clinical application.

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